Cas no 7734-80-7 (2-Oxo-2H-chromene-6-carboxylic acid)
7734-80-7 structure
Product Name:2-Oxo-2H-chromene-6-carboxylic acid
CAS No:7734-80-7
MF:C10H6O4
MW:190.15224313736
MDL:MFCD06203567
CID:562397
PubChem ID:6430515
Update Time:2025-04-19
2-Oxo-2H-chromene-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-2H-chromene-6-carboxylic acid
- 2H-1-Benzopyran-6-carboxylicacid, 2-oxo-
- 2-oxo-2H-1-Benzopyran-6-carboxylic acid
- 2-oxochromene-6-carboxylic acid
- 2-oxo-1-benzopyran-6-carboxylic acid
- 2-Oxo-2H-1-benzopyran-6-carboxylsaeure
- 2-Oxo-2H-chromen-6-carbonsaeure
- 6-Carboxycoumarin
- Coumarin-6-carboxylic acid
- AK117360
- GEFDYGOYVXEKBE-UHFFFAOYSA-N
- 2093AC
- FCH850777
- 2-oxidanylidenechromene-6-carboxylic acid
- AX8157695
- 2H-1-Be
- DS-4963
- 2-oxochromene-6-carboxylic acid;2-Oxo-2H-chromene-6-carboxylic acid
- 2-Oxo-2H-chromene-6-carboxylicacid
- AKOS005264571
- A839059
- BB 0260739
- MFCD06203567
- 7734-80-7
- DTXSID00424000
- FT-0657587
- Coumarin-6-carboxylicacid
- 6-Carboxylcoumarin
- SCHEMBL1100153
- DB-075296
- 2-oxo-1H-chromene-6-carboxylic acid
-
- MDL： MFCD06203567
- Inchi： 1S/C10H6O4/c11-9-4-2-6-5-7(10(12)13)1-3-8(6)14-9/h1-5H,(H,12,13)
- InChI Key： GEFDYGOYVXEKBE-UHFFFAOYSA-N
- SMILES： O1C(C=CC2C=C(C(=O)O)C=CC1=2)=O
Computed Properties
- Exact Mass: 190.02700
- Monoisotopic Mass: 190.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.466
- Boiling Point: 440°C at 760 mmHg
- Flash Point: 185.4°C
- Refractive Index: 1.639
- PSA: 67.51000
- LogP: 1.49120
2-Oxo-2H-chromene-6-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
2-Oxo-2H-chromene-6-carboxylic acid Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Oxo-2H-chromene-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027218-500mg |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 500mg |
1429CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027218-1g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 1g |
2177CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI223-5g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 5g |
2109CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI223-1g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 1g |
701CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI223-50mg |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 50mg |
96.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI223-250mg |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 250mg |
235.0CNY | 2021-07-13 | |
| Chemenu | CM162506-5g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 5g |
$190 | 2021-08-05 | |
| Chemenu | CM162506-10g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 10g |
$316 | 2021-08-05 | |
| Chemenu | CM162506-25g |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 98% | 25g |
$604 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027218-500mg |
2-Oxo-2H-chromene-6-carboxylic acid |
7734-80-7 | 500mg |
1429.0CNY | 2021-07-13 |
2-Oxo-2H-chromene-6-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7734-80-7)Coumarin-6-carboxylic acid
Order Number:sfd2125
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
2-Oxo-2H-chromene-6-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
7734-80-7 (2-Oxo-2H-chromene-6-carboxylic acid) Related Products
- 61467-57-0(2H-1-Benzopyran-6-carboxylic acid, 7-(acetyloxy)-2-oxo-, methyl ester)
- 53138-25-3(2H-1-Benzopyran-7-carboxaldehyde, 2-oxo-)
- 52591-14-7(methyl 7-hydroxy-2-oxo-2H-chromene-6-carboxylate)
- 88773-47-1(Benzoic acid, 4-butoxy-, 2-oxo-2H-1-benzopyran-7-yl ester)
- 17397-70-5(2H-1-Benzopyran-7-carboxylicacid, 2-oxo-)
- 51690-26-7(Coumarin-6-carboxaldehyde)
- 833-52-3(7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid)
- 88773-52-8(Benzoic acid, 4-butoxy-,4-[[(2-oxo-2H-1-benzopyran-7-yl)oxy]carbonyl]phenyl ester)
- 17397-72-7(Ethyl 2-oxo-2H-chromene-7-carboxylate)
- 31005-05-7(2-oxo-2H-chromen-7-yl benzoate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7734-80-7)Coumarin-6-carboxylic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry